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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Aminoheptanoic acid is a non-proteinogenic beta-amino acid that is not found in nature.

This technical guide provides a comprehensive overview of its known properties, which are

based on its commercial availability as a synthetic compound. While the natural occurrence of

many non-proteinogenic amino acids has been established, extensive literature searches have

yielded no evidence of 3-aminoheptanoic acid being isolated from a natural source. This

document, therefore, focuses on its chemical identity, physicochemical properties, and

plausible synthetic routes based on general organic chemistry principles for the synthesis of

beta-amino acids.

Introduction: The Context of Non-Proteinogenic
Amino Acids
Amino acids are the fundamental building blocks of proteins and are broadly classified into

proteinogenic and non-proteinogenic categories. Proteinogenic amino acids are the 22 amino

acids that are incorporated into proteins during translation. In contrast, non-proteinogenic

amino acids are not encoded by the standard genetic code and are not typically found in

proteins.[1] These can be either naturally occurring, serving diverse biological roles as

metabolic intermediates or secondary metabolites in various organisms, or they can be

synthetic.[1][2]
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Naturally occurring non-proteinogenic amino acids are found in plants, fungi, bacteria, and

marine organisms.[2] 3-Aminoheptanoic acid, however, is classified as a synthetic non-

proteinogenic amino acid, as there is no scientific literature to date describing its isolation from

a natural product.

dot graph AminoAcidClassification { rankdir=TB; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

A [label="Amino Acids", fillcolor="#F1F3F4"]; B [label="Proteinogenic Amino Acids\n(22 types,

genetically encoded)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Non-Proteinogenic

Amino Acids", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Naturally Occurring",

fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Synthetic", fillcolor="#34A853",

fontcolor="#FFFFFF"]; F [label="3-Aminoheptanoic Acid", fillcolor="#34A853",

fontcolor="#FFFFFF", shape=ellipse];

Physicochemical Properties of 3-Aminoheptanoic
Acid
The following table summarizes the key physicochemical properties of 3-aminoheptanoic
acid, compiled from chemical databases and supplier information.[3]
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Property Value Reference

Molecular Formula C₇H₁₅NO₂ [3]

Molecular Weight 145.20 g/mol [3]

CAS Number 104883-48-9 [3]

IUPAC Name 3-aminoheptanoic acid [3]

Synonyms
3-Amino-heptanoic acid, 3-

butyl-beta-alanine
[3]

Appearance Powder

SMILES CCCCC(CC(=O)O)N [3]

InChI

InChI=1S/C7H15NO2/c1-2-3-

4-6(8)5-7(9)10/h6H,2-

5,8H2,1H3,(H,9,10)

[3]

InChIKey
FUENJGFCFZKXBX-

UHFFFAOYSA-N
[3]

XLogP3-AA -1.6 [3]

Topological Polar Surface Area 63.3 Å² [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 5 [3]

Potential Synthetic Methodologies
While a specific, seminal paper on the synthesis of 3-aminoheptanoic acid is not readily

identifiable, its structure lends itself to established synthetic routes for β-amino acids. The

following are plausible experimental approaches.

Hofmann Rearrangement of a Substituted Succinimide
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One common method for the synthesis of β-amino acids is the Hofmann rearrangement of an

amide. For 3-aminoheptanoic acid, this could be adapted from the synthesis of other 3-alkyl-

β-amino acids.

Experimental Protocol Outline:

Synthesis of Butylsuccinic Anhydride: Butylmalonic acid is reacted with acetic anhydride

under reflux to yield butylsuccinic anhydride.

Formation of Butylsuccinimide: The resulting anhydride is treated with aqueous ammonia

and then heated to produce butylsuccinimide.

Hofmann Rearrangement: Butylsuccinimide is treated with sodium hypobromite (prepared in

situ from bromine and sodium hydroxide) at low temperature, followed by warming.

Hydrolysis and Isolation: The reaction mixture is then acidified and heated to hydrolyze the

intermediate, followed by purification to yield 3-aminoheptanoic acid.

dot graph Hofmann_Rearrangement { rankdir=LR; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge

[fontname="Arial", fontsize=9];

A [label="Butylmalonic Acid"]; B [label="Butylsuccinic Anhydride"]; C [label="Butylsuccinimide"];

D [label="3-Aminoheptanoic Acid"];

Michael Addition of Ammonia to an α,β-Unsaturated
Ester
Another viable route is the conjugate addition of an amine source to an α,β-unsaturated ester,

followed by hydrolysis.

Experimental Protocol Outline:

Synthesis of Ethyl Hept-2-enoate: Pentanal is condensed with diethyl malonate

(Knoevenagel condensation), followed by decarboxylation to yield ethyl hept-2-enoate.
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Michael Addition: Ethyl hept-2-enoate is reacted with a protected amine source, such as

ammonia in a suitable solvent, or a more sophisticated ammonia equivalent.

Hydrolysis: The resulting β-amino ester is hydrolyzed under acidic or basic conditions to

afford 3-aminoheptanoic acid.

Purification: The final product is isolated and purified, for example, by ion-exchange

chromatography.

dot graph Michael_Addition { rankdir=LR; node [shape=box, style=rounded, fontname="Arial",

fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9];

A [label="Pentanal + Diethyl Malonate"]; B [label="Ethyl Hept-2-enoate"]; C [label="Ethyl 3-

aminoheptanoate"]; D [label="3-Aminoheptanoic Acid"];

Biological Activity and Potential Applications
There is a lack of significant research into the specific biological activities of 3-aminoheptanoic
acid. However, non-proteinogenic amino acids, in general, are of great interest in drug

discovery and development. They are often used as building blocks in peptide-based

therapeutics to enhance metabolic stability, improve oral bioavailability, and increase receptor

specificity.[1] Given its structure as a β-amino acid, 3-aminoheptanoic acid could potentially

be explored as a component of peptidomimetics or as a scaffold for the synthesis of novel

bioactive molecules.

Conclusion
In summary, 3-aminoheptanoic acid is a synthetic non-proteinogenic β-amino acid. There is

currently no evidence to suggest its natural occurrence. Its physicochemical properties are

well-documented in chemical databases. While specific synthetic procedures are not

prominently published, its structure is amenable to synthesis via established organic chemistry

methodologies such as the Hofmann rearrangement or Michael addition. The lack of research

on its biological activity presents an opportunity for future investigation, particularly within the

context of medicinal chemistry and drug development where non-natural amino acids play a

crucial role. This guide serves as a foundational document for researchers interested in this

compound, clarifying its synthetic origin and outlining its chemical characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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